Acetic acid--6-phenylhex-2-ene-1,4-diol (2/1)

• CAS No.: 865191-26-0
• Molecular Formula: C16H24O6
• Molecular Weight: 312.36 g/mol
• IUPAC Name: acetic acid;6-phenylhex-2-ene-1,4-diol
• InChI: InChI=1S/C12H16O2.2C2H4O2/c13-10-4-7-12(14)9-8-11-5-2-1-3-6-11;2*1-2(3)4/h1-7,12-14H,8-10H2;2*1H3,(H,3,4)
• InChI Key: XLCWMYXKBMFQJB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.CC(=O)O.C1=CC=C(C=C1)CCC(C=CCO)O

Description

Acetic acid–6-phenylhex-2-ene-1,4-diol (2/1) is a chemical compound with the molecular formula C16H24O6 It is known for its unique structure, which includes both acetic acid and phenylhexene diol components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid–6-phenylhex-2-ene-1,4-diol (2/1) typically involves the reaction of acetic acid with 6-phenylhex-2-ene-1,4-diol. The reaction conditions often include the use of a catalyst and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under controlled conditions. The process may include steps such as purification and crystallization to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

Acetic acid–6-phenylhex-2-ene-1,4-diol (2/1) can undergo various chemical reactions, including:

Oxidation: This reaction can lead to the formation of different oxidized products depending on the conditions and reagents used.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve specific temperatures, pressures, and solvents to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes .

Scientific Research Applications

Acetic acid–6-phenylhex-2-ene-1,4-diol (2/1) has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of acetic acid–6-phenylhex-2-ene-1,4-diol (2/1) involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to acetic acid–6-phenylhex-2-ene-1,4-diol (2/1) include other phenylhexene diols and acetic acid derivatives. These compounds share structural similarities but may differ in their reactivity and applications .

Uniqueness

What sets acetic acid–6-phenylhex-2-ene-1,4-diol (2/1) apart is its unique combination of functional groups, which allows it to participate in a wide range of chemical reactions and makes it versatile for various scientific applications .